Cas no 164341-38-2 (3-(1H-Imidazol-1-yl)-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-(1H-Imidazol-1-yl)-5-(trifluoromethyl)benzoic acid
• CAS No: 164341-38-2
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.180692911148
• CID: 904812
• PubChem ID: 53403862
• Update Time: 2025-04-19

3-(1H-Imidazol-1-yl)-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Imidazol-1-yl)-5-(trifluoromethyl)benzoic acid
• 3-imidazol-1-yl-5-(trifluoromethyl)benzoic acid
• 3-Imidazol-1-yl-5-trifluoromethyl-benzoic acid
• SCHEMBL3535504
• 677704-71-1
• DB-135257
• DA-19097
• A904718
• DTXSID40695272
• 3-Imidazol-1-yl-5-trifluoromethyl-benzoic acid;4-(1H-Imidazol-1-yl)-2-(trifluoromethyl)benzoic acid
• SZDPAVXDLOQXCA-UHFFFAOYSA-N
• AKOS022181800
• 164341-38-2
• 3-(IMIDAZOL-1-YL)-5-(TRIFLUOROMETHYL)BENZOIC ACID

• Inchi： 1S/C11H7F3N2O2/c12-11(13,14)8-3-7(10(17)18)4-9(5-8)16-2-1-15-6-16/h1-6H,(H,17,18)
• InChI Key： SZDPAVXDLOQXCA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C(C=1)N1C=NC=C1)(F)F

Computed Properties

• Exact Mass: 256.04601
• Monoisotopic Mass: 256.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

3-(1H-Imidazol-1-yl)-5-(trifluoromethyl)benzoic acid Security Information

• Storage Condition：Sealed in dry,2-8°C